Cas no 2580227-25-2 (4-{(benzyloxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid
• CAS No: 2580227-25-2
• MF: C₁₉H₁₆N₂O₄S
• MW: 368.406343460083
• CID: 5661059
• PubChem ID: 165892584
• Update Time: 2025-05-20

4-{(benzyloxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580227-25-2
• 4-{[(benzyloxy)carbonyl]amino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid
• EN300-27723587
• 4-{(benzyloxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid

• Inchi： 1S/C19H16N2O4S/c1-12-7-5-6-10-14(12)15-16(17(18(22)23)26-21-15)20-19(24)25-11-13-8-3-2-4-9-13/h2-10H,11H2,1H3,(H,20,24)(H,22,23)
• InChI Key： VCPXEGLSGGWRBU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(C2C=CC=CC=2C)=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 368.08307817g/mol
• Monoisotopic Mass: 368.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 117Ų

Additional information on 4-{(benzyloxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid

4-{(Benzyloxy)Carbonylamino}-3-(2-Methylphenyl)-1,2-Thiazole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2580227-25-2, known as 4-{(benzyloxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a thiazole ring system, which serves as a scaffold for various functional groups that contribute to its unique properties.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways, particularly those involved in inflammatory diseases and cancer. The presence of the benzyloxy carbonyl amino group and the 2-methylphenyl substituent on the thiazole ring introduces steric and electronic effects that enhance its binding affinity to target proteins. This makes it a promising candidate for the development of novel therapeutic agents.

One of the key features of this compound is its ability to modulate enzyme activity through a mechanism that involves competitive inhibition. Researchers have demonstrated that it can effectively inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. This property has led to its investigation as a potential anti-inflammatory agent with reduced side effects compared to conventional drugs.

In addition to its enzymatic inhibitory effects, this compound has also shown potent antioxidant activity. The thiazole ring system plays a crucial role in stabilizing free radicals, thereby protecting cells from oxidative damage. This dual functionality makes it a versatile molecule with applications in both preventive and therapeutic medicine.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The use of microwave-assisted synthesis has further optimized the reaction conditions, leading to higher yields and improved purity. These developments have facilitated its scalability for preclinical studies and potential clinical trials.

The pharmacokinetic profile of this compound has been extensively studied, revealing favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for efficient absorption across biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These attributes are critical for developing orally administered drugs with optimal bioavailability.

Preclinical studies conducted in animal models have demonstrated the efficacy of this compound in reducing inflammation and oxidative stress markers. In particular, it has shown significant promise in models of arthritis and neurodegenerative diseases, where inflammation plays a pivotal role. These findings underscore its potential as a next-generation therapeutic agent with broad clinical applications.

Moreover, computational modeling techniques such as molecular docking and dynamics simulations have provided insights into the molecular interactions between this compound and its target proteins. These studies have revealed key residues responsible for binding affinity and selectivity, guiding further optimization efforts to enhance its therapeutic index.

In conclusion, 4-{(benzyloxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, combined with promising biological activities, position it as a strong candidate for drug development. As research continues to unfold, this compound holds the potential to address unmet medical needs and contribute significantly to the field of personalized medicine.